Cas no 958745-56-7 (5-Nitro-4-Chromanone)

5-Nitro-4-Chromanone is a nitro-substituted chromanone derivative with applications in organic synthesis and pharmaceutical research. Its structure features a nitro group at the 5-position of the chromanone scaffold, enhancing reactivity for further functionalization. This compound serves as a versatile intermediate in the synthesis of heterocyclic compounds, agrochemicals, and potential bioactive molecules. The nitro group facilitates electrophilic substitution reactions, enabling precise modifications for targeted applications. Its stability under standard conditions and well-defined chemical properties make it a reliable building block for exploratory and industrial research. Available in high purity, 5-Nitro-4-Chromanone is suitable for use in method development and scaled synthetic processes.

5-Nitro-4-Chromanone structure

Product Name:5-Nitro-4-Chromanone

CAS No:958745-56-7

MF:C₉H₇NO₄

MW:193.156182527542

CID:796761

Update Time:2025-06-13

5-Nitro-4-Chromanone Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-4-Chromanone
- 4H-1-Benzopyran-4-one,2,3-dihydro-5-nitro-
- 2,3-Dihydro-5-nitro-4H-1-benzopyran-4-one (ACI)
- Inchi： 1S/C9H7NO4/c11-7-4-5-14-8-3-1-2-6(9(7)8)10(12)13/h1-3H,4-5H2
- InChI Key： GKBQSZMQWDOYKI-UHFFFAOYSA-N
- SMILES： O=C1CCOC2C=CC=C(C1=2)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1

5-Nitro-4-Chromanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM162405-1g	5-nitrochroman-4-one	958745-56-7	95%	1g	$430	2021-06-17
Alichem	A449042541-1g	5-Nitrochroman-4-one	958745-56-7	95%	1g	$368.28	2023-08-31
Chemenu	CM162405-1g	5-nitrochroman-4-one	958745-56-7	95%	1g	$414	2022-06-09
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02559-5g	5-NITRO-4-CHROMANONE	958745-56-7	95%	5g	$2000	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1750625-1g	5-Nitrochroman-4-one	958745-56-7	98%	1g	￥3421.00	2024-04-23
Crysdot LLC	CD11002989-1g	5-Nitrochroman-4-one	958745-56-7	95+%	1g	$455	2024-07-19

5-Nitro-4-Chromanone Production Method

Production Method 1

1439930-86-5

958745-56-7

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; 24 h, 100 °C

Reference

: Palladium-Catalyzed Chelation-Assisted Aromatic C-H Nitration: Regiospecific Synthesis of Nitroarenes Free from the Effect of the Orientation Rules

Zhang, Wei; Lou, Shaojie; Liu, Yunkui; Xu, Zhenyuan, Journal of Organic Chemistry, 2013, 78(12), 5932-5948